Cas no 70867-35-5 (Carbonic acid, methyl 1-methylethenyl ester)
70867-35-5 structure
Product Name:Carbonic acid, methyl 1-methylethenyl ester
CAS No:70867-35-5
MF:C5H8O3
MW:116.115221977234
CID:546452
PubChem ID:12632746
Update Time:2025-04-19
Carbonic acid, methyl 1-methylethenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonic acid, methyl 1-methylethenyl ester
- methyl prop-1-en-2-yl carbonate
- SCHEMBL6140627
- DTXSID90505059
- 70867-35-5
-
- Inchi: 1S/C5H8O3/c1-4(2)8-5(6)7-3/h1H2,2-3H3
- InChI Key: SFIYEZRUWWEQPM-UHFFFAOYSA-N
- SMILES: O(C(=O)OC)C(=C)C
Computed Properties
- Exact Mass: 116.04734
- Monoisotopic Mass: 116.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Carbonic acid, methyl 1-methylethenyl ester Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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